ethyl 2-(isonicotinoylamino)-4-phenyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-phenyl-2-(pyridine-4-carbonylamino)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C18H15N3O3S/c1-2-24-17(23)15-14(12-6-4-3-5-7-12)20-18(25-15)21-16(22)13-8-10-19-11-9-13/h3-11H,2H2,1H3,(H,20,21,22)
• InChI Key: GZJNIUJDPLCOLX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC=NC=C2)C3=CC=CC=C3
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol

Description

Introduction Ethyl 2-(isonicotinoylamino)-4-phenyl-1,3-thiazole-5-carboxylate is a compound that has been synthesized and investigated for its chemical and physical properties. The interest in such compounds mainly stems from their potential applications in various fields of chemistry and biochemistry, despite your request to exclude information related to drug use and dosage.

Synthesis Analysis The synthesis of this type of compound typically involves the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different derivatives in suitable conditions like EtOH/TEA solution at room temperature. Various derivatives have been synthesized by reacting this compound with different cyanoacrylate derivatives and arylidinemalononitrile derivatives under mild conditions (H. M. Mohamed, 2021).

Molecular Structure Analysis The molecular structure of related compounds has been established using elemental analysis and spectroscopic data. Structures are confirmed through methods like single-crystal X-ray diffraction studies which reveal the arrangement of atoms and the overall geometry of the molecule. Such analyses provide detailed information about the molecular conformation and intermolecular interactions (D. Lynch & I. Mcclenaghan, 2004).

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

The safety and hazards of a compound are typically provided in its Material Safety Data Sheet (MSDS). This includes information on its toxicity, flammability, and precautions for handling and storage.